Cas no 57559-32-7 (2-amino-1-cyclohexyl-ethanol;hydrochloride)

• Product Name: 2-amino-1-cyclohexyl-ethanol;hydrochloride
• CAS No: 57559-32-7
• MF: C₈H₁₈ClNO
• MW: 179.687621593475
• CID: 5092511
• Update Time: 2026-03-02

2-amino-1-cyclohexyl-ethanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-cyclohexylethan-1-ol hydrochloride
• 2-amino-1-cyclohexyl-ethanol;hydrochloride

• Inchi： 1S/C8H17NO.ClH/c9-6-8(10)7-4-2-1-3-5-7;/h7-8,10H,1-6,9H2;1H
• InChI Key： JCUMTBFJFJPCRL-UHFFFAOYSA-N
• SMILES： C(C1CCCCC1)(O)CN.[H]Cl

Additional information on 2-amino-1-cyclohexyl-ethanol;hydrochloride

Introduction to 2-Amino-1-Cyclohexyl-Ethanol Hydrochloride (CAS No. 57559-32-7)

2-Amino-1-cyclohexyl-ethanol hydrochloride (CAS No. 57559-32-7) is a versatile compound with significant applications in the fields of pharmaceuticals, organic synthesis, and chemical research. This compound is a derivative of cyclohexylamine and ethanol, characterized by its unique structural features and chemical properties. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in various synthetic processes.

The chemical structure of 2-amino-1-cyclohexyl-ethanol hydrochloride consists of a cyclohexyl ring attached to an ethyl group, which is further substituted with an amino group. The presence of the hydrochloride salt ensures that the compound is more stable and easier to handle in aqueous solutions. This structural arrangement confers specific reactivity and functional properties that are crucial for its applications in drug development and organic synthesis.

In the pharmaceutical industry, 2-amino-1-cyclohexyl-ethanol hydrochloride has gained attention as a potential intermediate in the synthesis of various drugs. Recent studies have explored its role in the development of novel therapeutic agents, particularly those targeting neurological disorders and cardiovascular diseases. The compound's ability to modulate specific biological pathways makes it a promising candidate for further investigation.

One of the key areas of research involving 2-amino-1-cyclohexyl-ethanol hydrochloride is its use as a building block in the synthesis of chiral molecules. Chiral compounds are essential in pharmaceuticals due to their ability to interact selectively with biological targets. The cyclohexyl ring in 2-amino-1-cyclohexyl-ethanol hydrochloride provides a rigid structure that can be used to control stereochemistry during synthesis, leading to the production of enantiomerically pure compounds.

In addition to its pharmaceutical applications, 2-amino-1-cyclohexyl-ethanol hydrochloride is also used in organic synthesis as a versatile starting material. Its reactivity allows it to participate in a wide range of chemical reactions, including nucleophilic substitution, condensation, and coupling reactions. These reactions are fundamental in the synthesis of complex organic molecules and natural products.

The physical properties of 2-amino-1-cyclohexyl-ethanol hydrochloride, such as its melting point, boiling point, and solubility, have been well-characterized. The compound is typically a white crystalline solid with good solubility in water and common organic solvents. These properties make it easy to handle and process in laboratory settings, contributing to its widespread use in research and development.

Safety considerations are an important aspect when working with any chemical compound. While 2-amino-1-cyclohexyl-ethanol hydrochloride is generally considered safe under proper handling conditions, it is important to follow standard laboratory safety protocols. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as ensuring adequate ventilation when handling the compound.

The environmental impact of 2-amino-1-cyclohexyl-ethanol hydrochloride is another area of ongoing research. Studies have shown that the compound has low toxicity to aquatic organisms and does not pose significant environmental risks when used responsibly. However, proper waste disposal practices should be followed to minimize any potential environmental impact.

In conclusion, 2-amino-1-cyclohexyl-ethanol hydrochloride (CAS No. 57559-32-7) is a valuable compound with diverse applications in pharmaceuticals, organic synthesis, and chemical research. Its unique structural features and chemical properties make it an important intermediate in the development of novel therapeutic agents and complex organic molecules. Ongoing research continues to explore new applications and potential benefits of this compound, highlighting its significance in modern chemistry and biology.